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Compound of Interest

5-Bromo-2-(3-
Compound Name:
methylbutoxy)benzaldehyde

CAS No.: 669739-11-1

Cat. No.: B1275631

Get Quote

Optimization of Lipophilic P2-Intermediates in Drug
Discovery
Executive Summary & Strategic Utility

This guide provides a technical characterization and performance comparison for 5-Bromo-2-
(3-methylbutoxy)benzaldehyde (CAS 669739-11-1). This molecule serves as a critical "P2"
building block in the synthesis of macrocyclic HCV protease inhibitors (e.g., analogs of
Vaniprevir and Simeprevir) and other heterocyclic pharmacophores.

Why this molecule? While the methoxy-substituted analog (5-Bromo-2-methoxybenzaldehyde)
is the standard commaodity reagent, the 3-methylbutoxy (isopentyloxy) variant offers distinct
physicochemical advantages in medicinal chemistry:

+ Enhanced Lipophilicity: The isopentyl tail significantly increases LogP, improving membrane
permeability for the final drug candidate.
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» Steric Occlusion: The bulky tail provides steric shielding, often improving metabolic stability
of the resulting ether linkage compared to methoxy or ethoxy groups.

» Solubility Modulation: It shifts solubility profiles, allowing the intermediate to remain soluble in
non-polar solvents (Heptane/DCM) where methoxy analogs might crash out, facilitating
homogeneous catalysis steps.

Structural Analysis & Comparison

The following table contrasts the target molecule with its primary market alternative.

ble 1: Physicachemical ¢ :

Feature Target Molecule Standard Alternative
] 5-Bromo-2-(3- 5-Bromo-2-
Chemical Name
methylbutoxy)benzaldehyde methoxybenzaldehyde
CAS Number 669739-11-1 25016-01-7
Formula
Molecular Weight 271.15 g/mol 215.04 g/mol
) Viscous Oil or Low-Melting ] ]
Physical State ) Crystalline Solid
Solid
] ] < 40 °C (Typically handled as
Melting Point ) 116-119 °C [1]
oil)
LogP (Calc) ~4.66 [2] ~2.48
N High in Hexanes, Toluene, Low in Hexanes; High in
Solubility
DCM MeOH
] N Lipophilic optimization, Steric )
Primary Utility General screening, Low cost

bulk

Synthesis & Experimental Protocol

The synthesis utilizes a Williamson etherification optimized to prevent aldol condensation side-
reactions.
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Diagram 1: Synthesis Workflow (DOT Visualization)
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Caption: Optimized Williamson ether synthesis pathway utilizing polar aprotic conditions to

maximize yield.

Detailed Protocol

Reagents: Charge a reaction vessel with 5-bromosalicylaldehyde (1.0 eq) and anhydrous
DMF (5 mL/qg).

Base Addition: Add Potassium Carbonate (

) (2.0 eq). Stir at room temperature for 15 minutes to generate the phenoxide anion. Note:
is preferred over NaH to prevent harsh exotherms and reduce aldehyde side-reactions.

Alkylation: Add 1-Bromo-3-methylbutane (1.2 eq) dropwise.

Reaction: Heat to 60°C and monitor by TLC (Hexane/EtOAc 4:1) or HPLC.[1][2] Reaction is
typically complete in 4—6 hours.

Workup: Cool to RT. Pour into ice-water (5x reaction volume).
o Observation: The product will separate as an oil.

o Extract with Ethyl Acetate (3x). Wash organics with water (2x) and brine (1x) to remove
DMF.

Purification: Dry over

, concentrate. Purify via silica gel chromatography (Gradient: 0%

10% EtOAc in Hexanes).
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Characterization Data

The following data validates the structure, specifically distinguishing the isopentyl chain from

linear isomers.

Table 2: Spectroscopic Data
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Technique Signal | Value Assighment
Aldehyde (-CHO).
H NMR 10.38 (s, 1H) Characteristic singlet.
(400 MHz, Ar-H (C6). Ortho to CHO, Meta
) 7.92 (d, J=2.5 Hz, 1H) to Br.

7.60 (dd, J=8.8, 2.5 Hz, 1H)

Ar-H (C4). Para to alkoxy.

6.90 (d, J=8.8 Hz, 1H)

Ar-H (C3). Ortho to alkoxy.
Shielded by ether oxygen.

4.08 (t, J=6.5 Hz, 2H)

-OCH

-. Triplet indicating adjacent
CH

-CH-. Methine of isopentyl

1.85 (m, 1H) group.
-CH
1.72 (q, 2H) -. Middle methylene of

isopentyl chain.

0.98 (d, J=6.6 Hz, 6H)

-CH(CH

)

. Gem-dimethyl doublet.

m/z 270.0/ 272.0

Isotopic Pattern. 1:1 ratio

MS (ESI) ] o
confirms mono-bromination.
C=0 Stretch. Conjugated

IR (Neat) 1685 cm 9
aldehyde.

1245 cm C-O-C Stretch. Aryl alkyl ether.
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Performance & Selection Guide

When should you choose the 3-methylbutoxy analog over the standard methoxy analog?

Diagram 2: Selection Logic (DOT Visualization)
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Caption: Decision matrix for selecting the optimal benzaldehyde intermediate based on
lipophilicity and solvent compatibility.

Critical Considerations
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Crystallization: The methoxy analog crystallizes easily (MP ~116°C), making it easier to
handle for solid weighing. The 3-methylbutoxy analog is often an oil; for precise
stoichiometry in small-scale synthesis, weighing by difference or using a stock solution in
DCM is recommended.

Reactivity: Both analogs show similar reactivity in Suzuki couplings (at the Br) or Reductive
Aminations (at the CHO). However, the 3-methylbutoxy group imposes slightly higher steric
hindrance at the ortho-position, which can improve selectivity if the aldehyde is subjected to
non-selective nucleophilic attacks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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